Cas no 126443-12-7 ((2E)-1-(4-bromophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one)
126443-12-7 structure
Product Name:(2E)-1-(4-bromophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
CAS No:126443-12-7
MF:C16H13BrO2
MW:317.177223920822
CID:3056717
PubChem ID:5357659
Update Time:2025-04-21
(2E)-1-(4-bromophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (2E)-1-(4-bromophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
- NSC-657742
- 4'-Bromo-4-methoxychalcone
- AB01104442-03
- G62225
- (2E)-1-(4-bromophenyl)-3-(4-methoxyphenyl) prop-2-en-1-one
- 2-Propen-1-one, 1-(4-bromophenyl)-3-(4-methoxyphenyl)-, (2E)-
- SCHEMBL9818339
- Z46027903
- NSC657742
- 51863-81-1
- (2E)-1-(4-Bromophenyl)-3-(4-methoxyphenyl)-2-propen-1-one #
- trans-4'-Bromo-4-methoxychalcone
- NCGC00328690-01
- STK519541
- AKOS001025444
- MFCD00017843
- 126443-12-7
- NSC-83480
- NSC83480
- SCHEMBL5058785
- BDBM50048542
- (E)-1-(4-bromophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
- (e)-1-(4-bromo-phenyl)-3-(4-methoxyphenyl)-prop-2-en-1-one
- CHEMBL2005326
- 653-141-0
-
- Inchi: 1S/C16H13BrO2/c1-19-15-9-2-12(3-10-15)4-11-16(18)13-5-7-14(17)8-6-13/h2-11H,1H3/b11-4+
- InChI Key: FTECEXAWFUIWJG-NYYWCZLTSA-N
- SMILES: BrC1C=CC(=CC=1)C(/C=C/C1C=CC(=CC=1)OC)=O
Computed Properties
- Exact Mass: 316.01
- Monoisotopic Mass: 316.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Density: 1.378
- Boiling Point: 449.3°C at 760 mmHg
- Flash Point: 225.5°C
- Refractive Index: 1.626
- PSA: 26.30000
- LogP: 4.35380
(2E)-1-(4-bromophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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